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Compound of Interest

Compound Name: 3-Benzyloxyaniline

Cat. No.: B072059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 3-
Benzyloxyaniline, a versatile intermediate compound used in the synthesis of

pharmaceuticals, dyes, and other advanced materials.[1] This document outlines the key

physical properties, detailed experimental protocols for their determination, and a visual

representation of the experimental workflow.

Core Physicochemical Properties
3-Benzyloxyaniline, also known as 3-(phenylmethoxy)benzenamine, is a light brown

crystalline powder.[2][3] Its core physical and chemical identifiers are summarized in the table

below for easy reference.
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Property Value Source(s)

Melting Point 61-69 °C [2]

62-66 °C [3]

63-67 °C (lit.) [4][5][6][7]

Boiling Point 170 °C (at 3 Torr) [7]

Molecular Formula C₁₃H₁₃NO [2][3]

Molecular Weight 199.25 g/mol [2][4][5]

CAS Number 1484-26-0 [3][4][5]

Appearance
Light brown powder / Beige to

tan powder
[2][3]

Experimental Protocols for Determination of
Physical Constants
Accurate determination of melting and boiling points is crucial for verifying the purity and

identity of a compound.[8] The following sections detail the standard methodologies for these

measurements.

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.

[8][9] For pure compounds, this occurs over a narrow range, typically 0.5-1.0°C.[3] The

presence of impurities generally causes a depression and broadening of the melting point

range.[3][10] The capillary method is a standard and widely used technique for this

determination.[8][11]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[3]

Glass capillary tubes (sealed at one end)[3]

Thermometer (calibrated)
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Sample of 3-Benzyloxyaniline (finely powdered)

Mortar and pestle (optional, for powdering the sample)

Heating bath fluid (e.g., mineral oil, for Thiele tube method)

Procedure:

Sample Preparation: Ensure the 3-Benzyloxyaniline sample is completely dry and finely

powdered. If necessary, gently crush the crystals using a mortar and pestle.[11]

Packing the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. A small amount of the solid will be forced into the tube. Invert the tube and tap it

gently on a hard surface to pack the sample down into the sealed end. The packed sample

height should be approximately 1-2 mm.[10]

Apparatus Setup:

Mel-Temp Apparatus: Insert the packed capillary tube into one of the sample slots. Place a

calibrated thermometer in the designated holder.[3]

Thiele Tube: Attach the capillary tube to a thermometer using a small rubber band or

thread, aligning the sample with the thermometer bulb. Insert this assembly into the Thiele

tube containing a heating fluid, ensuring the sample is immersed.[12]

Heating and Observation:

Begin heating the apparatus. For an unknown sample, a rapid initial heating can be

performed to find an approximate melting point.[3]

For an accurate measurement, allow the apparatus to cool and then begin heating again

at a slow, controlled rate (approximately 1-2°C per minute) as the temperature approaches

the expected melting point.[3][13]

Data Recording: Record two temperatures:

T₁: The temperature at which the first droplet of liquid appears.
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T₂: The temperature at which the last crystal of the solid completely melts.

The melting point is reported as the range T₁ - T₂.[3]

Post-Measurement: Turn off the apparatus and allow it to cool. Dispose of the used capillary

tube in a designated glass waste container. For repeated measurements, always use a fresh

sample and a new capillary tube.[4]

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8] The Thiele tube method is a convenient technique for

determining the boiling point of small quantities of a liquid.[12] Since 3-Benzyloxyaniline is a

solid at room temperature, it must first be melted to perform this measurement.

Apparatus and Materials:

Thiele tube[12]

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Sample of 3-Benzyloxyaniline

Heating source (e.g., Bunsen burner)

Heating bath fluid (e.g., high-boiling mineral oil)

Rubber band or thread

Procedure:

Sample Preparation: Place a small amount (less than 0.5 mL) of 3-Benzyloxyaniline into

the small test tube and gently heat it until it melts.

Capillary Inversion: Place the capillary tube into the small test tube with its open end down.
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Apparatus Assembly: Attach the small test tube to the thermometer using a rubber band,

ensuring the sample is aligned with the thermometer bulb.

Heating: Insert the assembly into the Thiele tube, ensuring the heating oil level is above the

sample. Gently heat the side arm of the Thiele tube.[12]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as bubbles. Continue heating until a continuous and vigorous stream of bubbles emerges

from the capillary tip.[12]

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The bubbling will slow down and stop. The moment the liquid is drawn back into the capillary

tube, the vapor pressure inside the capillary equals the external pressure. The temperature

at this exact moment is the boiling point of the substance.[12]

Data Recording: Record the temperature and the ambient barometric pressure, as boiling

point is pressure-dependent.

Mandatory Visualizations
The following diagram illustrates the standard workflow for determining the melting point of a

solid organic compound using a modern melting point apparatus.
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Start: Obtain Dry, Powdered Sample
(3-Benzyloxyaniline)

Pack Sample into Capillary Tube
(1-2 mm height)

Insert Capillary into
Melting Point Apparatus

Set Plateau Temperature
(below expected M.P.)

Press START: Rapid Heating
to Plateau Temperature

Begin Slow Ramp
(1-2 °C / minute)

Observe Sample Through Eyepiece

Record T1:
First Drop of Liquid Forms

Onset of Melting

Record T2:
All Solid Melts

Completion of Melting

Report Melting Point Range
(T1 - T2)

End: Press STOP and
Allow Apparatus to Cool

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b072059?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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